3-Amino-2-bromobenzoic acid;hydrochloride

• IUPAC Name: 3-amino-2-bromobenzoic acid;hydrochloride
• InChI: InChI=1S/C7H6BrNO2.ClH/c8-6-4(7(10)11)2-1-3-5(6)9;/h1-3H,9H2,(H,10,11);1H
• InChI Key: CFKPAEAJGBCGQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N)Br)C(=O)O.Cl
• Molecular Formula: C7H7BrClNO2
• Molecular Weight: 252.49 g/mol

Description

3-Amino-2-bromobenzoic acid;hydrochloride is used as a pharmaceutical intermediate. It is a part of the Alfa Aesar product portfolio.

Synthesis Analysis

The Suzuki–Miyaura (SM) cross-coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent.

Molecular Structure Analysis

The molecular formula of 3-Amino-2-bromobenzoic acid;hydrochloride is C7H5BrNO2. The InChI Key is SRIZNTFPBWRGPB-UHFFFAOYSA-M.

Chemical Reactions Analysis

3-Amino-2-bromobenzoic acid;hydrochloride is used in peptide synthesis. It is also used as a test solute in the determination of acidity constants by capillary zone electrophoresis.

Physical And Chemical Properties Analysis

3-Amino-2-bromobenzoic acid;hydrochloride is a solid substance with a melting point of 153-158 °C.

Scientific Research Applications

Analytical Chemistry

This compound finds applications in analytical techniques:

Chemsrc - 3-Amino-2-bromobenzoic acidThermo Scientific Chemicals - 2-Amino-3-bromobenzoic acidThermo Scientific - 2-Amino-3-bromobenzoic acidBenchchem - 3-Amino-2-bromobenzoic acid;hydrochlorideMilliporeSigma - 2-Amino-3-bromobenzoic acid

Safety and Hazards

This compound is harmful by inhalation, in contact with skin, and if swallowed. It is classified as Acute Tox. 3 Oral. It should be stored in a cool, well-ventilated place.

Mechanism of Action

Target of Action

It’s known that similar compounds are often used in the synthesis of more complex molecules, suggesting that its targets could be varied depending on the specific context of its use .

Mode of Action

Compounds like this are often used in suzuki–miyaura cross-coupling reactions . In these reactions, the compound may act as a boron reagent, participating in the formation of carbon-carbon bonds .

Biochemical Pathways

As a potential participant in suzuki–miyaura cross-coupling reactions, it could be involved in the synthesis of various organic compounds .

Result of Action

As a potential participant in suzuki–miyaura cross-coupling reactions, it could contribute to the synthesis of various organic compounds .